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Compound of Interest

Compound Name:
Butanamide, N-[4-

(acetylamino)phenyl]-3-oxo-

CAS No.: 4433-78-7

Cat. No.: B1293926

Get Quote

Abstract
This document provides a detailed technical guide outlining a suite of analytical methodologies

for the comprehensive characterization of N-(4-acetamidophenyl)-3-oxobutanamide (CAS No.

4433-78-7).[1][2] As a key intermediate in the synthesis of azo pigments like C.I. Pigment

Yellow 116 and a compound of interest in pharmaceutical research, rigorous analytical control

is imperative to ensure its identity, purity, and quality.[1][2] This guide is designed for

researchers, analytical scientists, and drug development professionals, offering both the

theoretical basis for method selection and detailed, field-tested protocols for immediate

application. The methodologies covered include High-Performance Liquid Chromatography

(HPLC) for purity assessment, Mass Spectrometry (MS) for molecular weight verification and

structural fragmentation analysis, Nuclear Magnetic Resonance (NMR) spectroscopy for

definitive structural elucidation, and Fourier-Transform Infrared (FTIR) spectroscopy for

functional group identification.

Introduction and Compound Profile

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1293926#bc-rfq
https://cymitquimica.com/cas/4433-78-7/
http://www.dyestuffintermediates.com/dye-intermediates/n-4-acetamidophenyl-3-oxobutanamide.html
https://cymitquimica.com/cas/4433-78-7/
http://www.dyestuffintermediates.com/dye-intermediates/n-4-acetamidophenyl-3-oxobutanamide.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293926?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


N-(4-acetamidophenyl)-3-oxobutanamide is an organic compound featuring both an acetanilide

group and a β-ketoamide moiety.[1] This bifunctional nature makes it a valuable precursor in

various chemical syntheses. The presence of multiple functional groups necessitates a multi-

technique approach for unambiguous characterization, ensuring that potential isomers,

impurities, and degradation products are effectively identified and quantified.

Compound Identity:

Systematic Name: N-[4-(acetylamino)phenyl]-3-oxobutanamide[1]

CAS Number: 4433-78-7[2]

Synonyms: 4'-Acetamidoacetoacetanilide, p-Acetamidoacetoacetanilide[1]

Molecular Formula: C₁₂H₁₄N₂O₃[2]

Molecular Weight: 234.25 g/mol [2]

Table 1: Physicochemical Properties of N-(4-acetamidophenyl)-3-oxobutanamide

Property Value Source

Molecular Weight 234.25 g/mol World Of Dyes[2]

Molecular Formula C₁₂H₁₄N₂O₃ World Of Dyes[2]

Appearance
Expected to be a solid powder

or crystalline material.

Inferred from similar

compounds[3][4]

Polarity
Moderate to high due to amide

and ketone groups.
CymitQuimica[1]

High-Performance Liquid Chromatography (HPLC)
for Purity and Quantification
2.1. Rationale for HPLC
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Reversed-phase HPLC (RP-HPLC) is the gold standard for assessing the purity of

pharmaceutical intermediates and active ingredients. Its high resolving power allows for the

separation of the main compound from closely related structural analogues, starting materials,

and degradation products. For N-(4-acetamidophenyl)-3-oxobutanamide, this method provides

a robust and reliable means to determine percentage purity and quantify known or unknown

impurities. The choice of a C18 stationary phase is based on its excellent retention and

separation capabilities for moderately polar aromatic compounds.

2.2. Experimental Protocol: RP-HPLC

This protocol is designed to provide excellent resolution and peak shape for N-(4-

acetamidophenyl)-3-oxobutanamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. CAS 4433-78-7: N-[4-(Acetylamino)phenyl]-3-oxobutanamide [cymitquimica.com]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1293926/docs?utm_src=pdf-body-img#comprehensive-analytical-characterization-of-n-4-acetamidophenyl-3-oxobutanamide
https://www.benchchem.com/product/b1293926?utm_src=pdf-custom-synthesis#bc-rfq
https://cymitquimica.com/cas/4433-78-7/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293926?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. N-(4-acetamidophenyl)-3-oxobutanamide [dyestuffintermediates.com]

3. echemi.com [echemi.com]

4. innospk.com [innospk.com]

To cite this document: BenchChem. [Comprehensive Analytical Characterization of N-(4-
acetamidophenyl)-3-oxobutanamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293926/docs#comprehensive-analytical-
characterization-of-n-4-acetamidophenyl-3-oxobutanamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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